molecular formula C10H18O2Si B8629175 7-(Trimethylsilyl)hept-6-ynoic acid

7-(Trimethylsilyl)hept-6-ynoic acid

Cat. No.: B8629175
M. Wt: 198.33 g/mol
InChI Key: MCAHLKISWROEJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(Trimethylsilyl)hept-6-ynoic acid is a useful research compound. Its molecular formula is C10H18O2Si and its molecular weight is 198.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H18O2Si

Molecular Weight

198.33 g/mol

IUPAC Name

7-trimethylsilylhept-6-ynoic acid

InChI

InChI=1S/C10H18O2Si/c1-13(2,3)9-7-5-4-6-8-10(11)12/h4-6,8H2,1-3H3,(H,11,12)

InChI Key

MCAHLKISWROEJU-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C#CCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of hept-6-ynoic acid (1.90 g, 14.8 mmol) in anhydrous THF (90 mL) at −78° C. was treated with n-BuLi (2.3 M in hexanes, 14.5 mL, 33.3 mmol). After stirring for 2 min, TMSCl (5.8 mL, 46.0 mmol) was added. The reaction mixture was allowed to warm slowly to 25° C. and was stirred for 1 h. The reaction was quenched with the addition of aqueous 2 N HCl and extracted with CH2Cl2. The organic layer was dried over Na2SO4, filtered and concentrated. Column chromatography (SiO2, 4×6 cm, 20% EtOAc-hexanes) afforded 7-(trimethylsilyl)hept-6-ynoic acid (2.7 g, 13.6 mmol, 92%) as a white solid: 1NMR (CDCl3, 500 MHz) δ 2.40 (t, 2H, J=7.4 Hz), 2.24 (t, 2H, J=7.3 Hz), 1.78-1.72 (m, 2H), 1.62-1.56 (m, 2H), 0.15 (s, 9H).
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
14.5 mL
Type
reactant
Reaction Step One
Name
Quantity
90 mL
Type
solvent
Reaction Step One
Name
Quantity
5.8 mL
Type
reactant
Reaction Step Two

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